Cas no 2679811-76-6 ((2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid)

(2S)-1-Acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative characterized by its stereospecific (2S) configuration and functionalized with an acetyl group at the nitrogen and a carboxylic acid at the 2-position. The 4,4-dimethyl substitution enhances steric hindrance, influencing its reactivity and selectivity in synthetic applications. This compound is particularly valuable as a building block in asymmetric synthesis, pharmaceutical intermediates, and ligand design due to its rigid pyrrolidine scaffold and chiral center. Its acetyl group offers versatility for further derivatization, while the carboxylic acid enables coupling reactions. High enantiopurity and structural stability make it suitable for precision chemical transformations in medicinal and organic chemistry research.
(2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid structure
2679811-76-6 structure
Product Name:(2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid
CAS No:2679811-76-6
MF:C9H15NO3
MW:185.220302820206
CID:5642957
PubChem ID:165939183
Update Time:2025-06-08

(2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2679811-76-6
    • EN300-28271528
    • (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid
    • Inchi: 1S/C9H15NO3/c1-6(11)10-5-9(2,3)4-7(10)8(12)13/h7H,4-5H2,1-3H3,(H,12,13)/t7-/m0/s1
    • InChI Key: CHUJJILJBVPPNT-ZETCQYMHSA-N
    • SMILES: OC([C@@H]1CC(C)(C)CN1C(C)=O)=O

Computed Properties

  • Exact Mass: 185.10519334g/mol
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.6Ų

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Additional information on (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid

Latest Research Insights on (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS: 2679811-76-6)

The compound (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS: 2679811-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have highlighted its unique structural features, which contribute to enhanced bioavailability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid as a key intermediate in the synthesis of protease inhibitors. The research demonstrated that the compound's rigid pyrrolidine ring and acetyl group facilitate optimal binding to active sites of target enzymes, thereby improving inhibitory potency. The study also noted that the compound's stability under physiological conditions makes it a promising candidate for further development.

In addition to its applications in protease inhibition, recent preclinical studies have explored the compound's potential in modulating neurotransmitter systems. A 2024 paper in ACS Chemical Neuroscience reported that derivatives of (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid exhibited selective affinity for GABAA receptors, suggesting potential applications in treating anxiety and epilepsy. The study utilized advanced molecular docking simulations to elucidate the compound's binding mechanisms, providing a foundation for future drug design efforts.

Another area of active research involves the compound's metabolic stability. A collaborative study between academic and industry researchers, published in Drug Metabolism and Disposition (2024), evaluated the pharmacokinetic properties of (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid in rodent models. The results indicated favorable oral bioavailability and minimal hepatic clearance, positioning the compound as a viable scaffold for developing orally administered drugs.

Despite these promising findings, challenges remain in optimizing the compound's synthetic routes and scaling up production. Recent advancements in asymmetric synthesis, as detailed in a 2024 Organic Process Research & Development article, have addressed some of these issues by introducing more efficient catalytic methods. These innovations are expected to facilitate broader adoption of (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid in pharmaceutical research.

In conclusion, (2S)-1-acetyl-4,4-dimethylpyrrolidine-2-carboxylic acid (CAS: 2679811-76-6) represents a versatile and pharmacologically relevant compound with multiple applications in drug discovery. Ongoing research continues to uncover its potential, and future studies are likely to explore its utility in additional therapeutic areas. The compound's unique chemical properties and favorable pharmacokinetic profile make it a valuable asset for the development of next-generation pharmaceuticals.

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